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Compound of Interest

Compound Name: Arterolane p-Toluenesulfonic Acid

Cat. No.: B13413062 Get Quote

Executive Summary
Arterolane maleate (OZ277) is a synthetic trioxolane (ozonide) antimalarial, typically formulated

as a fixed-dose combination (FDC) with Piperaquine Phosphate. Unlike traditional artemisinins,

Arterolane is fully synthetic but shares the critical peroxide bridge responsible for its

pharmacological activity.

This guide provides a robust, field-validated protocol for the dissolution testing of Arterolane

maleate. Due to its lipophilic nature and pH-dependent solubility, standard compendial methods

for immediate-release tablets often require modification. This protocol focuses on the use of

surfactant-mediated media to ensure sink conditions and discriminatory power, essential for

Quality Control (QC) and In Vitro-In Vivo Correlation (IVIVC).

Physicochemical Profile & Solubility Landscape
Understanding the molecule is the first step in method design. Arterolane maleate presents

specific challenges:

Structure: Synthetic ozonide (1,2,4-trioxolane).

Stability: The peroxide bridge is sensitive to thermal stress and extreme pH, requiring careful

handling during sample preparation.
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Solubility: Low aqueous solubility (BCS Class II/IV characteristics). It exhibits pH-dependent

solubility, dissolving better in acidic media but precipitating as pH rises to intestinal levels (pH

6.8).

pKa: The molecule contains basic nitrogen centers, forming the maleate salt.

Solubility Screening Data (Representative)
Media Solubility (mg/mL) Sink Condition Status

0.1 N HCl (pH 1.2) High (> 5.0) Achieved (Risk of degradation)

Acetate Buffer (pH 4.5) Low (< 0.1)
Not Achieved (Requires

Surfactant)

Phosphate Buffer (pH 6.8) Very Low Not Achieved

pH 4.5 + 2% Tween 80 Moderate (> 0.5) Achieved (Optimal)

Scientific Insight: While 0.1 N HCl provides high solubility, it may not be biorelevant for all

release phases and can degrade the ozonide moiety over long runs. A buffered surfactant

system (pH 4.5 + Tween 80) is often preferred to simulate the solubilizing effect of bile salts

and ensure stability during the test window.

Method Development Workflow
The following decision tree illustrates the logic used to select the final dissolution conditions.
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Start: Arterolane Maleate
Dissolution Development

1. Solubility Screening
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(Cs > 3x Dose/Vol)?

2. Surfactant Screening
(SLS vs. Tween 80)

No (Common)

Final Method Selection:
pH 4.5 Acetate + 2% Tween 80

Yes (Rare)

3. Stability Check
(Peroxide Bridge Integrity)

Stable & Discriminating

Click to download full resolution via product page

Figure 1: Strategic workflow for selecting dissolution media for lipophilic ozonides.

Validated Dissolution Protocol
This protocol is derived from successful regulatory submissions and patent literature for

Arterolane/Piperaquine FDC tablets.
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Apparatus & Conditions[1][2][3][4][5][6][7]
Apparatus: USP Type II (Paddle).

Agitation Speed: 75 RPM (Optimized for suspension/hydrodynamics).

Temperature: 37.0°C ± 0.5°C.[1]

Medium Volume: 900 mL.[1][2][3]

Dissolution Medium:0.05 M Acetate Buffer pH 4.5 containing 2.0% w/v Tween 80

(Polysorbate 80).

Vessel Type: Clear glass (Amber if lab has intense light, though Arterolane is moderately

photostable).

Reagent Preparation
Acetate Buffer pH 4.5 with 2% Tween 80 (10 Liters):

Weigh 29.9 g of Sodium Acetate Trihydrate and dissolve in approx. 8 L of purified water.

Add 16.6 mL of Glacial Acetic Acid.

Add 200 g of Tween 80 (Polysorbate 80). Tip: Weigh Tween 80 into a beaker first and rinse

with warm water to ensure complete transfer.

Adjust pH to 4.5 ± 0.05 using dilute Acetic Acid or NaOH.

Dilute to volume (10 L) with purified water.

Degassing: Essential. Vacuum filter through 0.45 µm membrane or helium sparge for 15

mins to prevent bubble formation on the tablet surface.

Test Procedure (Step-by-Step)
System Setup: Fill vessels with 900 mL medium. Allow to equilibrate to 37°C. Verify

temperature.
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Dosage Introduction: Place one tablet into each of the 6 vessels. Care must be taken to

avoid air bubbles attaching to the tablet surface (causes floating).

Note: If tablets float, use standard USP sinkers (wire helix).[4]

Start: Immediately start rotation at 75 RPM.

Sampling Points: Withdraw 5 mL aliquots at 10, 20, 30, 45, and 60 minutes.

Filtration: Immediately filter samples through a 0.45 µm PVDF or Nylon syringe filter.

Critical: Discard the first 2-3 mL of filtrate (saturation of filter membrane).

Replenishment: Replace withdrawn volume with fresh medium if specified in the protocol

(optional if correction factor is used in calculation).

Analytical Method (HPLC)[8][10][11][12][13]
Quantification of Arterolane in dissolution media requires a robust RP-HPLC method capable of

separating the API from the maleic acid peak and potential degradants.

Chromatographic Conditions
Parameter Setting

Column
C18 (e.g., Inertsil ODS-3V or Hypersil BDS),

250 x 4.6 mm, 5 µm

Mobile Phase
Phosphate Buffer (pH 3.0) : Acetonitrile (40:60

v/v)

Flow Rate 1.0 mL/min

Detection
UV at 223 nm (Isosbestic point for FDC) or 240

nm

Injection Volume 20 µL

Run Time ~8-10 minutes (Arterolane RT approx. 3-4 min)

Column Temp 30°C
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Standard Preparation
Stock Solution: Weigh 25 mg Arterolane Maleate working standard into a 50 mL volumetric

flask. Dissolve in Methanol.

Working Standard: Dilute the stock solution with Dissolution Medium to a concentration

similar to 100% release (e.g., ~166 µg/mL for a 150 mg tablet in 900 mL).

Data Analysis & Acceptance Criteria
Calculation
Calculate the percentage of Arterolane dissolved (

) at each time point:

[5]

ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

: Peak area of sample/standard.

: Concentration of standard (mg/mL).

: 900 mL.[1][6]

: Potency of standard (decimal).[7]

: Label Claim (mg).

Acceptance Criteria (Q-Point)
For immediate-release dosage forms:

Q = 75% at 45 minutes.

Stage 1 (S1): No unit less than Q + 5%.

Stage 2 (S2): Average of 12 units

Q, and no unit less than Q - 15%.
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Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Coning
Poor hydrodynamics at bottom

of vessel.

Increase RPM to 75 (if at 50).

Ensure peak of cone is not

static.

Low Recovery
Adsorption to filter or

degradation.

Use PVDF filters; saturate filter

with 3-5 mL. Check stability of

solution (inject immediately).

High Variability Tablet floating or sticking.
Use sinkers. Ensure rigorous

degassing of media.

Peak Tailing
Interaction with silanols on

column.

Add 0.1% Triethylamine to

mobile phase or use base-

deactivated columns (BDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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